Cas no 87440-49-1 ( )

• Product Name: &nbsp
• CAS No: 87440-49-1
• MF: C₁₈H₈O₂S
• MW: 288.319923400879
• CID: 992552
• PubChem ID: 342703
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 10,11-Dihydrodiindeno<1,2-b:2',1'-d>thiophen-10,11-dion
• NSC-380291
• 87440-49-1
• NSC380291
• DTXSID20321709
• &nbsp;

• Inchi： 1S/C18H8O2S/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18(14)21-17/h1-8H
• InChI Key： WHBKMVPQXJNJLO-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=CC=3C(C=2C2C(C3C=CC=CC=3C1=2)=O)=O

Computed Properties

• Exact Mass: 288.02450067g/mol
• Monoisotopic Mass: 288.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.4Ų